Cas no 72743-88-5 (4H-1,2,4-Triazole, 3,3'-(1,2-ethanediyl)bis[5-(ethylthio)-4-phenyl-)

• Product Name: 4H-1,2,4-Triazole, 3,3'-(1,2-ethanediyl)bis[5-(ethylthio)-4-phenyl-
• CAS No: 72743-88-5
• MF: C₂₂H₂₄N₆S₂
• MW: 436.596160888672
• CID: 543484
• PubChem ID: 12622185
• Update Time: 2025-04-19

4H-1,2,4-Triazole, 3,3'-(1,2-ethanediyl)bis[5-(ethylthio)-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-ethylsulfanyl-5-[2-(5-ethylsulfanyl-4-phenyl-1,2,4-triazol-3-yl)ethyl]-4-phenyl-1,2,4-triazole
• 1,2-Bis(5-(ethylthio)-4-phenyl-4H-1,2,4-triazol-3-yl)ethane
• 3,3'-(Ethane-1,2-diyl)bis[5-(ethylsulfanyl)-4-phenyl-4H-1,2,4-triazole]
• 72743-88-5
• DTXSID60504655
• 4H-1,2,4-Triazole, 3,3'-(1,2-ethanediyl)bis[5-(ethylthio)-4-phenyl-

• Inchi： 1S/C22H24N6S2/c1-3-29-21-25-23-19(27(21)17-11-7-5-8-12-17)15-16-20-24-26-22(30-4-2)28(20)18-13-9-6-10-14-18/h5-14H,3-4,15-16H2,1-2H3
• InChI Key： RZCIMNBDLGTRBT-UHFFFAOYSA-N
• SMILES： S(CC)C1=NN=C(CCC2=NN=C(N2C2C=CC=CC=2)SCC)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 436.15072
• Monoisotopic Mass: 436.15038714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 61.42